4-benzyl-1-{3-[1-(3-thienylcarbonyl)-4-piperidinyl]propanoyl}piperidine

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]propan-1-one
• InChI: InChI=1S/C25H32N2O2S/c28-24(26-13-10-22(11-14-26)18-21-4-2-1-3-5-21)7-6-20-8-15-27(16-9-20)25(29)23-12-17-30-19-23/h1-5,12,17,19-20,22H,6-11,13-16,18H2
• InChI Key: ZVCRIMVFWRIWNB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)N2CCC(CC2)CC3=CC=CC=C3)C(=O)C4=CSC=C4
• Molecular Formula: C25H32N2O2S
• Molecular Weight: 424.6 g/mol

Description

The compound “4-benzyl-1-{3-[1-(3-thienylcarbonyl)-4-piperidinyl]propanoyl}piperidine” is a complex organic molecule that contains a piperidine ring. Piperidine is a heterocyclic amine, consisting of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–). It’s a common structure in many pharmaceuticals and alkaloids.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Piperidine derivatives are known to undergo a variety of reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, piperidine is a colorless liquid with an objectionable odor, typical of amines.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For instance, 4-Benzylpiperidine, a related compound, acts as a monoamine releasing agent with selectivity for releasing dopamine versus serotonin.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Piperidine, for example, is associated with several hazard statements including H225 (highly flammable liquid and vapor), H311 (toxic in contact with skin), H314 (causes severe skin burns and eye damage), and H331 (toxic if inhaled).

Future Directions

The future directions for research on this compound would depend on its potential applications. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids, suggesting that they could have a wide range of potential uses in medicine and drug discovery.